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TPGME & Diesel Blend Performance Comparison

Experimental data primarily comes from studies on a 50/50 blend by volume of TPGME with ultra-low

sulfur diesel (labeled T50), compared against neat certification diesel fuel (labeled CF) [1].

Performance
Metric

Conventional
Diesel (CF)

50/50 TPGME-Diesel Blend
(T50)

Experimental Conditions

Soot/Smoke
Emissions

Higher (baseline) >80% reduction at 80 MPa

injection pressure; >95%
reduction at 180 MPa [1]

Filter Smoke Number (FSN),

various O2 concentrations
[1]

Soot-Free
Combustion

Challenging to
achieve

Achieved (Leaner Lifted-Flame
Combustion) [1]

Lower injection pressure &
in-cylinder dilution required

for T50 [1]

NOx Emissions Baseline levels Similar or slightly lower, but not

significantly reduced [1]

Measured alongside soot

emissions [1]

Ignition Delay Baseline Similar to baseline fuel [1] Inferred from combustion

stability [1]
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Performance
Metric

Conventional
Diesel (CF)

50/50 TPGME-Diesel Blend
(T50)

Experimental Conditions

Flame Lift-Off
Length

Baseline Similar or slightly longer [1] Key parameter for soot-free

combustion [1]

Experimental Protocols

The core data was generated using the following methodology [1]:

Engine Setup: A single-cylinder, direct-injection, heavy-duty diesel engine modified for optical

access. Key specifications include a 15.5:1 compression ratio and a common-rail fuel injection
system.

Operating Conditions:
Fuel Injection Pressures: 80 MPa, 130 MPa, and 180 MPa.

Charge-Gas Dilution: Varied oxygen concentrations (21, 18, and 16 mol% O2) using simulated
exhaust gas recirculation (EGR) with a mixture of N2, CO2, and O2.

Fuel Blend (T50): 50% by volume Tripropylene Glycol Monomethyl Ether (TPGME, C10H22O4) with
50% #2 ultra-low sulfur diesel certification fuel [1].

Diagnostics:
Engine-Out Emissions: Soot measured via an AVL smoke meter (Filter Smoke Number), and

NOx emissions were also recorded.
In-Cylinder Combustion Visualization: High-speed imaging of natural luminosity (soot

incandescence) and OH chemiluminescence (marker of high-temperature reaction zones).

Mechanism of Soot Reduction

The exceptional soot reduction is attributed to two main factors [1]:

Fuel Oxygen Content: The TPGME molecule (C10H22O4) contains oxygen atoms within its

chemical structure. During combustion, this intrinsic oxygen promotes more complete oxidation of
carbon, preventing the formation of soot precursors. The specific structure of TPGME is particularly

effective, as its oxygen atoms efficiently lead to the formation of CO, diverting carbon away from soot
formation pathways [1].

Enabled Combustion Mode: The blend facilitates Leaner Lifted-Flame Combustion (LLFC). In this
mode, the flame stabilizes further downstream from the injector, allowing more fuel and air to mix

before combustion begins. This creates a leaner fuel-air mixture at the flame front, which is a
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condition that suppresses soot formation. The T50 blend achieved this soot-free LLFC regime at

lower injection pressures and with higher EGR rates than conventional diesel [1].

The diagram below illustrates the conceptual mechanism of soot reduction enabled by the TPGME blend.
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Mechanism of Soot Reduction with TPGME Blend

Experimental Workflow

The following diagram outlines the key steps and measurements taken in the experimental protocol that

generated the comparative data [1].
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Experimental Workflow for Performance Comparison

Conclusion

For researchers aiming to reduce particulate matter in diesel engines, blending with Tripropylene Glycol

Monomethyl Ether (TPGME) presents a highly effective strategy. The key experimental evidence

demonstrates that a 50/50 blend by volume can achieve dramatic soot reductions of over 80% and enable

soot-free combustion under a wider range of operating conditions than conventional diesel, without

significant compromise on ignition delay or NOx emissions [1]. The primary mechanisms are the fuel's

intrinsic oxygen content and its promotion of a leaner combustion mode.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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